Cas no 887458-35-7 (1-(2,3-dimethylphenyl)-5-2-(morpholin-4-yl)-2-oxoethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 1-(2,3-dimethylphenyl)-5-2-(morpholin-4-yl)-2-oxoethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 887458-35-7
• MF: C₁₉H₂₁N₅O₃
• MW: 367.401743650436
• CID: 5916962
• PubChem ID: 7243777
• Update Time: 2025-09-28

1-(2,3-dimethylphenyl)-5-2-(morpholin-4-yl)-2-oxoethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1-(2,3-dimethylphenyl)-1,5-dihydro-5-[2-(4-morpholinyl)-2-oxoethyl]-
• SR-01000020813-1
• SR-01000020813
• 1-(2,3-dimethylphenyl)-5-(2-morpholino-2-oxoethyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 887458-35-7
• F2514-0299
• VU0491101-1
• 1-(2,3-dimethylphenyl)-5-[2-(morpholin-4-yl)-2-oxoethyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AKOS024655368
• 1-(2,3-dimethylphenyl)-5-(2-morpholin-4-yl-2-oxoethyl)pyrazolo[3,4-d]pyrimidin-4-one
• 1-(2,3-dimethylphenyl)-5-2-(morpholin-4-yl)-2-oxoethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C19H21N5O3/c1-13-4-3-5-16(14(13)2)24-18-15(10-21-24)19(26)23(12-20-18)11-17(25)22-6-8-27-9-7-22/h3-5,10,12H,6-9,11H2,1-2H3
• InChI Key： AEGKDMHNVJEAPV-UHFFFAOYSA-N
• SMILES： C1N(CC(N2CCOCC2)=O)C(=O)C2C=NN(C3=CC=CC(C)=C3C)C=2N=1

Computed Properties

• Exact Mass: 367.16443955g/mol
• Monoisotopic Mass: 367.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,3-dimethylphenyl)-5-2-(morpholin-4-yl)-2-oxoethyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Compound CAS No 887458-35-7: 1-(2,3-Dimethylphenyl)-5-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One

In recent years, the compound with CAS No 887458-35-7 has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields. This compound, known as 1-(2,3-Dimethylphenyl)-5-[2-(Morpholin-4-yl)-2-Oxoethyl]-1H,4H,5H-Pyrazolo[3,4-d]Pyrimidin-4-One, is a complex organic molecule that combines a pyrazolopyrimidine core with a morpholine moiety and a dimethylphenyl group. Its structure is characterized by a fused bicyclic system and several functional groups that contribute to its reactivity and versatility.

The pyrazolopyrimidine core of this compound is a heterocyclic structure that has been extensively studied for its potential in medicinal chemistry. Recent research has highlighted its ability to act as a scaffold for designing bioactive molecules with diverse pharmacological properties. The morpholine group attached to the molecule adds further complexity by introducing a nitrogen-containing ring system that can enhance the compound's solubility and bioavailability. Additionally, the dimethylphenyl substituent contributes to the molecule's hydrophobicity and stability.

One of the most promising aspects of this compound is its potential application in drug discovery. Studies have shown that similar pyrazolopyrimidine derivatives exhibit potent inhibitory activity against various enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent findings suggest that this compound may inhibit kinases involved in cell signaling pathways that are critical for tumor growth and metastasis.

Moreover, the morpholine moiety in this compound plays a crucial role in modulating its pharmacokinetic properties. Morpholine derivatives are known for their ability to improve drug absorption and distribution in the body, making them valuable components in drug design. The presence of this group in CAS No 887458-35-7 suggests that it could be optimized further to enhance its therapeutic efficacy while minimizing adverse effects.

The dimethylphenyl group attached to the pyrazolopyrimidine core also contributes significantly to the compound's chemical stability. This substituent not only enhances the molecule's resistance to oxidation but also influences its interactions with biological systems. Recent computational studies have demonstrated that this group can modulate the compound's binding affinity to target proteins by altering its electronic properties.

In terms of synthesis, CAS No 887458-35-7 represents a challenging yet rewarding target for organic chemists. The construction of such a complex molecule requires precise control over reaction conditions and intermediates. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to streamline the production process while maintaining high yields and purity.

The structural uniqueness of this compound makes it an excellent candidate for exploring novel chemical reactions and mechanisms. For example, recent investigations into its reactivity under different conditions have revealed unexpected transformations that could lead to new synthetic pathways for related compounds.

Looking ahead, the potential applications of CAS No 887458-35-7 extend beyond medicine into areas such as agrochemistry and materials science. Its ability to interact with biological systems makes it a promising lead compound for developing pesticides or herbicides with high specificity and reduced environmental impact.

In conclusion, CAS No 887458-35-7 stands out as a versatile and intriguing molecule with immense potential across multiple disciplines. Its unique combination of functional groups and structural features positions it as a valuable tool for advancing scientific research and innovation.